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Compound of Interest

Compound Name: Enolicam

Cat. No.: B1505830

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the development and validation of a
High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of
Enolicam, using Meloxicam as a representative compound from the oxicam class.

Introduction

Enolicams, such as Meloxicam, are nonsteroidal anti-inflammatory drugs (NSAIDs) widely
used for their analgesic and antipyretic properties.[1] Accurate and reliable quantification of
these compounds in bulk drug and pharmaceutical dosage forms is crucial for quality control
and regulatory compliance. High-Performance Liquid Chromatography (HPLC) with UV
detection is a powerful and commonly used technique for this purpose due to its high
specificity, accuracy, and reproducibility.[2] This application note details a simple, isocratic
reversed-phase HPLC (RP-HPLC) method for the determination of Meloxicam. The method
has been validated according to the International Council for Harmonisation (ICH) guidelines.

[11(31[4]

Experimental Workflow

The overall workflow for the HPLC method development and validation for Enolicam
(Meloxicam) quantification is depicted below.
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Caption: Experimental workflow for Enolicam (Meloxicam) quantification by HPLC.
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Experimental Protocols

Materials and Reagents

¢ Meloxicam reference standard

Acetonitrile (HPLC grade)

Orthophosphoric acid (AR grade)

Ultrapure water

Meloxicam tablets (for sample analysis)

Potassium dihydrogen phosphate (AR grade)

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV-Vis detector is suitable for this method.[3]

Parameter

Condition

HPLC System

Isocratic HPLC with UV-Vis Detector

C18 column (e.g., Develosil ODS HG-5, 150

Column
mm x 4.6 mm, 5 yum)
) Acetonitrile : Phosphate Buffer (pH 3.4) (60:40
Mobile Phase
vIv)
Flow Rate 1.0 mL/min
Detection Wavelength 268 nm
Injection Volume 20 pL
Column Temperature 30°C

Run Time

Approximately 7 minutes

Preparation of Solutions
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3.3.1. Phosphate Buffer (pH 3.4)

o Dissolve an appropriate amount of potassium dihydrogen phosphate in ultrapure water to
make a phosphate buffer solution.

e Adjust the pH of the solution to 3.4 using orthophosphoric acid.[1]

« Filter the buffer solution through a 0.45 um membrane filter.

3.3.2. Mobile Phase

e Mix acetonitrile and the prepared phosphate buffer (pH 3.4) in a ratio of 60:40 (v/v).[1]
o Degas the mobile phase using an ultrasonic bath for 15-20 minutes before use.[1]
3.3.3. Standard Stock Solution (e.g., 100 pg/mL)

o Accurately weigh 10 mg of Meloxicam reference standard and transfer it to a 100 mL
volumetric flask.

» Dissolve and dilute to volume with the mobile phase.

e This stock solution can be further diluted with the mobile phase to prepare working standard
solutions for linearity and calibration curves.

3.3.4. Sample Preparation (from Tablet Dosage Form)
» Weigh and finely powder 20 Meloxicam tablets.

e Accurately weigh a quantity of the powder equivalent to 10 mg of Meloxicam and transfer it
to a 100 mL volumetric flask.

o Add approximately 70 mL of the mobile phase and sonicate for 15 minutes to ensure
complete dissolution of the drug.

e Dilute to volume with the mobile phase and mix well.

o Filter the solution through a 0.45 pm syringe filter before injecting into the HPLC system.
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Method Validation

The developed HPLC method was validated according to ICH guidelines, assessing
parameters such as linearity, accuracy, precision, limit of detection (LOD), and limit of
quantification (LOQ).[1][2][3]

itabili

Parameter Acceptance Criteria Typical Result
Tailing Factor <20 <15
Theoretical Plates > 2000 > 3000
% RSD of Peak Area < 2.0% < 1.0%
Linearity
The linearity of the method was established by analyzing a series of dilutions of the standard
solution.
Concentration Range (pg/mL) Correlation Coefficient (R?)
20-120 0.996
5-50 0.9998
1.0-75.0 > 0.999

Note: Data compiled from multiple sources to show typical ranges.[1][2][5]

Accuracy (Recovery)

The accuracy of the method was determined by performing recovery studies at different

concentration levels.
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Concentration Level Mean Recovery (%)
80% 99.99 - 100.46%
100% 99.99 - 100.46%
120% 99.99 - 100.46%

Data based on a representative study.[1]

Precision

Precision was evaluated by analyzing replicate injections of the same sample (repeatability)
and on different days (intermediate precision).

Precision Type % Relative Standard Deviation (% RSD)
Repeatability <0.1%
Intermediate Precision < 2.0%

Data compiled from multiple sources.[1][2]

Limit of Detection (LOD) and Limit of Quantification

(LOQ)

LOD and LOQ were determined based on the standard deviation of the response and the slope
of the calibration curve.

Parameter Value (pg/mL)
LOD 0.46
LOQ 1.39

Data from a representative study.[2]

Conclusion
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The described RP-HPLC method is simple, rapid, accurate, and precise for the quantification of
Enolicam (Meloxicam) in bulk and pharmaceutical dosage forms.[1][3] The method was
successfully validated according to ICH guidelines, demonstrating its suitability for routine
quality control analysis.[1][5] The short run time allows for a high throughput of samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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